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This document provides a detailed analysis of the electronic configuration of the yttrium ion

within the inorganic compound yttrium (III) chloride (YCl₃). The principles outlined are

foundational for understanding the chemical behavior, reactivity, and potential applications of

yttrium-containing compounds in various scientific and medical fields.

Introduction to Yttrium
Yttrium (Y) is a silvery-metallic transition metal with atomic number 39.[1][2] It is chemically

similar to the lanthanides and is often classified as a rare-earth element.[3] In its ground state,

a neutral yttrium atom contains 39 electrons.[1][4][5] The arrangement of these electrons in

atomic orbitals dictates its chemical properties.

The full electronic configuration of a neutral yttrium atom is 1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹

5s².[1][6] For conciseness, this is often represented using the noble gas shorthand, which

references the configuration of the preceding noble gas, Krypton (Kr).[1] Thus, the shorthand

ground-state configuration for Yttrium is [Kr] 4d¹ 5s².[1][4][5][7] The outermost electrons, known

as valence electrons, are those in the 4d and 5s orbitals.[1][8]

Determination of Yttrium's Oxidation State in YCl₃
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In chemical compounds, yttrium almost exclusively exhibits a +3 oxidation state.[1][3][9] This is

its most stable ionic form. In yttrium (III) chloride (YCl₃), each chlorine atom, being a halogen,

has an oxidation number of -1. To maintain charge neutrality in the compound, the single

yttrium atom must balance the total negative charge of the three chloride ions (-3).

Consequently, the oxidation state of yttrium in YCl₃ is +3.[10][11]

This stable +3 oxidation state is achieved when the yttrium atom loses its three valence

electrons.[1]

Ionization and the Electronic Configuration of the
Y³⁺ Ion
The formation of the yttrium (III) ion (Y³⁺) from a neutral yttrium atom involves the removal of

the three outermost electrons. According to the principles of ionization for transition metals,

electrons are first removed from the orbital with the highest principal quantum number. In the

case of yttrium ([Kr] 4d¹ 5s²), the two electrons in the 5s orbital are removed first, followed by

the single electron in the 4d orbital.

The resulting electronic configuration for the Y³⁺ ion is [Kr]. This configuration is isoelectronic

with the noble gas Krypton, a particularly stable arrangement. The absence of electrons in the

d and f shells explains why the Y³⁺ ion is colorless in solution.[1][3]

Data Summary Table
Parameter Neutral Yttrium Atom (Y) Yttrium Ion (Y³⁺) in YCl₃

Atomic Number 39 39

Total Electrons 39 36

Oxidation State 0 +3

Full Electronic Configuration
1s²2s²2p⁶3s²3p⁶3d¹⁰4s²4p⁶4d¹

5s²
1s²2s²2p⁶3s²3p⁶3d¹⁰4s²4p⁶

Shorthand Configuration [Kr] 4d¹ 5s² [Kr]

Valence Electrons 3 0 (8 in the outer shell)
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Experimental Protocol: Verification via X-ray
Photoelectron Spectroscopy (XPS)
The oxidation state and electronic structure of yttrium in YCl₃ can be experimentally verified

using X-ray Photoelectron Spectroscopy (XPS).

Objective: To determine the binding energy of the core-level electrons of yttrium in a YCl₃

sample, which is characteristic of the Y³⁺ oxidation state.

Methodology:

Sample Preparation: A high-purity sample of anhydrous YCl₃ is mounted onto a sample

holder and introduced into the ultra-high vacuum (UHV) chamber of the XPS instrument. The

UHV environment is critical to prevent surface contamination.

X-ray Irradiation: The sample is irradiated with a monochromatic X-ray beam (e.g., Al Kα,

1486.6 eV). The X-rays have sufficient energy to cause the ejection of core-level electrons

from the yttrium and chlorine atoms.

Electron Energy Analysis: An electron energy analyzer measures the kinetic energy of the

emitted photoelectrons.

Binding Energy Calculation: The binding energy (BE) of the electrons is calculated using the

equation: BE = hν - KE - Φ where hν is the energy of the incident X-ray photons, KE is the

measured kinetic energy of the photoelectrons, and Φ is the work function of the

spectrometer.

Data Analysis: The resulting spectrum will show peaks corresponding to the core electron

orbitals of yttrium (e.g., Y 3d, Y 3p) and chlorine (e.g., Cl 2p). The precise binding energy of

the Y 3d peak is compared against standard reference data for yttrium in different oxidation

states. A significant shift to higher binding energy compared to metallic yttrium (Y⁰) confirms

the +3 oxidation state, as the removal of valence electrons leads to a less effective screening

of the nuclear charge, holding the core electrons more tightly.

Visualization of Yttrium Ionization
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The logical workflow for the formation of the Y³⁺ ion from a neutral Yttrium atom is depicted

below.

Yttrium Atom (Y)
Atomic Number: 39
Configuration: [Kr] 4d¹ 5s²

Ionization Process
(Loses 3 electrons)

3e⁻
Yttrium Ion (Y³⁺)
Total Electrons: 36
Configuration: [Kr]
(Stable Noble Gas Configuration)

Click to download full resolution via product page

Caption: Formation of the Y³⁺ ion from a neutral Yttrium atom.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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